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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052

In-Depth Technical Guide: 4-tert-Butyl-2-
chlorophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the molecular structure
and key physicochemical properties of 4-tert-Butyl-2-chlorophenol, a compound of interest in
various chemical and pharmaceutical research domains.

Core Molecular Data

The fundamental molecular and physical properties of 4-tert-Butyl-2-chlorophenol are
summarized in the table below. This data is essential for experimental design, analytical
method development, and computational modeling.
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Parameter Value Source
Molecular Formula C10H13CIO [L1121[31[4115]
Molecular Weight 184.66 g/mol [1103114]
Exact Mass 184.0654927 Da [1]

IUPAC Name 4-tert-butyl-2-chlorophenol [1112]

CAS Registry Number 98-28-2 [1][2][6]

2-Chloro-4-tert-butylphenol,
Synonyms Phenol, 2-chloro-4-(1,1- [1112114]
dimethylethyl)-

Molecular Structure and Visualization

4-tert-Butyl-2-chlorophenol is an aromatic organic compound. Its structure consists of a
phenol ring substituted with a chlorine atom at the second position and a tert-butyl group at the
fourth position relative to the hydroxyl group. This substitution pattern dictates its chemical
reactivity and physical properties.
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Caption: Molecular structure of 4-tert-Butyl-2-chlorophenol.

Experimental Protocols

While this document focuses on the core molecular properties, researchers interested in
experimental applications can find detailed protocols in various scientific databases. For
instance, retention indices in non-polar columns for gas chromatography have been reported,
which is crucial for separation and identification.[2][6] Further experimental details regarding its
synthesis, reactivity, and potential biological activity can be found in specialized chemical and
patent literature.[1]
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This guide serves as a foundational resource for professionals engaged in research and
development activities involving 4-tert-Butyl-2-chlorophenol. The provided data and structural
visualization are intended to facilitate further investigation and application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-tert-Butyl-2-chlorophenol | C10H13CIO | CID 7380 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. 4-tert-Butyl-2-chlorophenol [webbook.nist.gov]
e 3. scbt.com [scbt.com]

¢ 4. echemi.com [echemi.com]

¢ 5. Page loading... [guidechem.com]

e 6. 4-tert-Butyl-2-chlorophenol [webbook.nist.gov]

¢ To cite this document: BenchChem. [4-tert-Butyl-2-chlorophenol molecular structure and
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165052#4-tert-butyl-2-chlorophenol-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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